Cas no 57946-61-9 (4-(2,2,2-Trifluoroethoxy)aniline)

• Product Name: 4-(2,2,2-Trifluoroethoxy)aniline
• CAS No: 57946-61-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD00077606
• CID: 836103
• PubChem ID: 2777119
• Update Time: 2025-05-23

4-(2,2,2-Trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-Trifluoroethoxy)aniline
• Benzenamine, 4-(2,2,2-trifluoroethoxy)-
• 4--2-2-2-Trifluoroethoxy-aniline
• 4-(2,2,2-trifluoroethoxy)benzenamine
• 4-(2,2,2-trifluoroethoxy)phenylamine
• 4-(2,2,2-trifluoroethoxy)-phenylamine
• 4-(2,2,2-trifluoro-ethoxy)-phenylamine
• AC1MCRH4
• AC1Q5252
• CTK5A7660
• p- (2,2,2-trifluoroethoxy) aniline
• p-(2,2,2-trifluoroethoxy)-aniline
• PubChem8523
• SBB024494
• SureCN9682
• 4-(2,2,2-trifluoroethoxy)-aniline
• 4-(2,2,2-trifluoroethoxy)aniline, AldrichCPR
• AKOS000124925
• EN300-25380
• 4-(Trifluoroethoxy)aniline
• STK347854
• CS-0206385
• 57946-61-9
• DTXSID30380382
• MFCD00077606
• SCHEMBL9682
• Z203884184
• PS-8354
• p-(2,2,2-trifluoroethoxy) aniline

• MDL： MFCD00077606
• Inchi： 1S/C8H8F3NO/c9-8(10,11)5-13-7-3-1-6(12)2-4-7/h1-4H,5,12H2
• InChI Key： OXFDNUZWKFKMSB-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 191.05584
• Monoisotopic Mass: 191.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 1.286
• Boiling Point: 227.3℃ at 760 mmHg
• Flash Point: 91.3°C
• Refractive Index: 1.48
• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(2,2,2-Trifluoroethoxy)aniline

Comprehensive Analysis of 4-(2,2,2-Trifluoroethoxy)aniline (CAS 57946-61-9): Properties, Applications, and Industry Trends

4-(2,2,2-Trifluoroethoxy)aniline (CAS 57946-61-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique trifluoroethoxy functional group. This aniline derivative exhibits enhanced lipophilicity and metabolic stability compared to non-fluorinated analogs, making it valuable for modern drug discovery. The compound's molecular structure combines a para-substituted aniline core with a 2,2,2-trifluoroethoxy moiety, creating distinct electronic effects that influence its reactivity in coupling reactions.

Recent studies highlight the growing demand for fluorinated building blocks like 57946-61-9 in medicinal chemistry. Pharmaceutical developers frequently search for "trifluoroethoxy aniline applications" or "CAS 57946-61-9 solubility data" when designing new kinase inhibitors or GPCR-targeting compounds. The compound's electron-withdrawing properties make it particularly useful in creating hydrogen bond acceptors for protein-ligand interactions, a hot topic in AI-driven drug design platforms.

From a synthetic chemistry perspective, 4-(2,2,2-Trifluoroethoxy)aniline serves as a versatile intermediate for cross-coupling reactions. Researchers often inquire about "Buchwald-Hartwig amination with 57946-61-9" or "ultrasonic-assisted synthesis methods" when developing novel routes to fluorinated heterocycles. The compound's crystalline form (melting point 34-36°C) and solubility profile in polar aprotic solvents are frequently discussed in process chemistry forums.

Environmental considerations surrounding fluorinated compounds have led to increased searches for "biodegradation of 4-(2,2,2-trifluoroethoxy)aniline" and "green chemistry alternatives". While 57946-61-9 itself shows moderate persistence, its derivatives are being evaluated in sustainable agrochemicals with reduced ecological impact. The trifluoroethoxy group often appears in patent literature for crop protection agents with improved rainfastness.

Analytical characterization of CAS 57946-61-9 typically involves HPLC-MS methods (retention time ~4.2 minutes in reverse phase) and 19F NMR spectroscopy (characteristic shift at -75 ppm). Quality control specialists frequently search for "GC-MS conditions for 4-(2,2,2-trifluoroethoxy)aniline" or "HPLC purity methods", reflecting industry needs for precise analytical validation protocols. The compound's UV absorption at 280 nm makes it suitable for photochemical studies.

Market trends indicate rising interest in custom fluorination services utilizing 57946-61-9 as a starting material. Contract manufacturers report increasing requests for "scale-up synthesis of trifluoroethoxy anilines" and "GMP-grade fluorinated intermediates". The global fine chemicals market for such specialized compounds is projected to grow at 6.8% CAGR through 2030, driven by personalized medicine development and precision agriculture needs.

Safety data for 4-(2,2,2-Trifluoroethoxy)aniline emphasizes standard amine handling precautions, with particular attention to its volatility (vapor pressure 0.12 mmHg at 25°C). Industrial hygienists commonly search for "occupational exposure limits" and "compatible storage materials" when working with this fluorinated aromatic amine. Proper ventilation controls and chemical compatibility assessments are essential for large-scale operations.

Emerging applications include use of CAS 57946-61-9 in electronic materials, particularly as a precursor for fluorinated polyimides with low dielectric constants. Materials scientists investigate "thermal stability of trifluoroethoxy-containing monomers" for 5G compatible polymers. The compound's electron-deficient aromatic system also shows promise in organic semiconductor development.

Regulatory aspects of 57946-61-9 frequently appear in REACH compliance discussions, with particular focus on fluorinated substance regulations. Quality managers search for "ICH stability guidelines for fluorinated APIs" and "genotoxic impurity control" when incorporating this intermediate into pharmaceutical manufacturing processes. Proper documentation practices are crucial for regulatory submissions.

Future research directions may explore continuous flow chemistry approaches for 4-(2,2,2-Trifluoroethoxy)aniline production, addressing industry demands for process intensification. The compound's role in PROTAC degraders and covalent inhibitors represents another growing area of interest, particularly in oncology drug discovery. Sustainable fluorination methodologies using this building block could significantly impact green pharmaceutical synthesis.